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Compound of Interest

Compound Name: 2,6-Diisopropylnaphthalene

Cat. No.: B042965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on 2,6-Diisopropylnaphthalene (2,6-DIPN), a

substituted naphthalene derivative. The information is presented to be a readily accessible

reference for research and development applications.

Core Chemical Properties
2,6-Diisopropylnaphthalene, commonly abbreviated as 2,6-DIPN, is an organic compound

characterized by a naphthalene backbone substituted with two isopropyl groups at the 2 and 6

positions.[1] It is a white or colorless solid.[2]

The fundamental chemical identifiers and properties of 2,6-DIPN are summarized in the table

below for easy reference and comparison.

Property Value

Chemical Formula C₁₆H₂₀[1][2][3][4][5]

Molecular Weight 212.33 g/mol [1][4]

IUPAC Name 2,6-di(propan-2-yl)naphthalene[1][2]

CAS Number 24157-81-1[2][3]
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Applications and Biological Role
2,6-DIPN is recognized for its role as a plant growth regulator.[1][2] It is particularly effective in

inhibiting the sprouting of potatoes during storage.[1][2][6] In the context of agrochemicals, it

functions as a plant growth retardant.[1][6] While its primary application is in agriculture, its

synthesis serves as a building block for more complex organic compounds.[6]

Logical Relationship of 2,6-DIPN Properties
The following diagram illustrates the direct association between the compound's name and its

fundamental chemical properties.
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Caption: Relationship between 2,6-DIPN and its core chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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